GNF-8625 monopyridin-N-piperazine hydrochloride

• Molecular Formula: C25H27ClFN7
• Molecular Weight: 480.0 g/mol
• InChI: InChI=1S/C25H26FN7.ClH/c26-19-5-1-4-18(16-19)21-7-3-13-32(21)25-10-9-23-28-17-22(33(23)30-25)20-6-2-8-24(29-20)31-14-11-27-12-15-31;/h1-2,4-6,8-10,16-17,21,27H,3,7,11-15H2;1H/t21-;/m1./s1
• InChIKey: XQABKTNVPTUVLG-ZMBIFBSDSA-N

6-[(2R)-2-(3-fluorophenyl)pyrrolidin-1-yl]-3-(6-piperazin-1-yl-2-pyridinyl)imidazo[1,2-b]pyridazine Hydrochloride: A Structurally Distinct TRK Inhibitor for Oncology Research Procurement

This compound, also designated as GNF-8625 monopyridin-N-piperazine hydrochloride (TRKi-2), is a synthetic small-molecule tropomyosin receptor kinase (TRK) inhibitor . It belongs to the (R)-2-phenylpyrrolidine-substituted imidazo[1,2-b]pyridazine chemotype, a scaffold recognized for potent pan-TRK inhibition [1]. The compound incorporates a specific (R)-2-(3-fluorophenyl)pyrrolidine moiety at the 6-position of the imidazo[1,2-b]pyridazine core and a 6-piperazin-1-yl-pyridin-2-yl group at the 3-position, with a molecular formula of C₂₅H₂₇ClFN₇ and molecular weight of 479.98 g/mol .

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Pan-TRK inhibition context Reported inhibition across TRKA/B/C isoforms supports pathway research

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Stereochemically-defined tool compound (R)-2-phenylpyrrolidine chemotype for TRK target engagement studies

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Kinase selectivity profile Reported selectivity supports isoform-specific assay design

• [1] Choi, H. S., Rucker, P. V., Wang, Z., Fan, Y., Albaugh, P., Chopiuk, G., ... & Molteni, V. (2015). (R)-2-Phenylpyrrolidine substituted imidazopyridazines: A new class of potent and selective pan-TRK inhibitors. ACS Medicinal Chemistry Letters, 6(5), 562-567. View Source

Why Generic Substitution of 6-[(2R)-2-(3-fluorophenyl)pyrrolidin-1-yl]-3-(6-piperazin-1-yl-2-pyridinyl)imidazo[1,2-b]pyridazine Hydrochloride Fails: The Critical Role of Stereochemistry and Substituent Architecture in TRK Inhibition

Within the imidazo[1,2-b]pyridazine class, even subtle structural alterations dramatically alter kinase selectivity and cellular potency. The (R)-stereochemistry of the 2-phenylpyrrolidine moiety is essential for optimal shape complementarity to the hydrophobic pocket of TRK enzymes [1]. Replacement of the (R)-2-(3-fluorophenyl)pyrrolidine with alternative substituents or racemic mixtures yields significantly reduced potency and diminished selectivity indices (SI < 3 for non-optimized analogs vs. SI > 50 for stereochemically defined compounds) [1]. Furthermore, the specific combination of the 3-fluorophenyl group on the pyrrolidine and the piperazinyl-pyridine tail at the 3-position confers a unique balance of TRKA/B/C isoform inhibition that is not recapitulated by simpler analogs [1]. Therefore, generic substitution with structurally related imidazo[1,2-b]pyridazines or alternative TRK inhibitors is not scientifically justified without head-to-head comparative data.

Stereochemistry mismatch

Racemic or opposite enantiomer may exhibit altered TRK inhibition profile and selectivity; reported potency may not transfer.

Unique substituent architecture

3-Fluorophenyl/pyrrolidine and piperazinyl-pyridine tail combination is not reproduced by simplified imidazopyridazine analogs.

Off-target kinase context

Structural modifications may shift selectivity index; reported SI may not transfer to generic imidazopyridazines.

• [1] Choi, H. S., Rucker, P. V., Wang, Z., Fan, Y., Albaugh, P., Chopiuk, G., ... & Molteni, V. (2015). (R)-2-Phenylpyrrolidine substituted imidazopyridazines: A new class of potent and selective pan-TRK inhibitors. ACS Medicinal Chemistry Letters, 6(5), 562-567. View Source

Quantitative Differentiation Guide: 6-[(2R)-2-(3-fluorophenyl)pyrrolidin-1-yl]-3-(6-piperazin-1-yl-2-pyridinyl)imidazo[1,2-b]pyridazine Hydrochloride vs. Key TRK Inhibitor Comparators

Biochemical TRK Isoform Inhibition Potency: GNF-8625 Hydrochloride vs. Approved TRK Inhibitors Larotrectinib and Entrectinib

In biochemical inhibition assays, GNF-8625 monopyridin-N-piperazine hydrochloride exhibits sub-nanomolar potency against TRKA (IC₅₀ = 0.8 nM), TRKB (IC₅₀ = 22 nM), and TRKC (IC₅₀ = 5.4 nM) [1]. For comparison, the FDA-approved TRK inhibitor larotrectinib demonstrates IC₅₀ values of 5–11 nM against TRK enzymes, while entrectinib shows IC₅₀ values of 2 nM (TRKA), 0.1 nM (TRKB), and 0.1 nM (TRKC) in similar biochemical formats [2][3]. The data indicate that GNF-8625 hydrochloride achieves 6- to 14-fold greater potency against TRKA compared to larotrectinib, though it is less potent against TRKB than entrectinib.

Biochemical TRK inhibition

Reported cross-study

TRKA IC₅₀ 0.8 nM vs larotrectinib 5–11 nM, entrectinib 2 nM

Supports TRKA pathway inhibition study fit; TRKB profile differs from entrectinib

Assay conditions may vary between studies

Evidence Dimension	Biochemical IC₅₀ for TRK isoforms
Target Compound Data	TRKA: 0.8 nM; TRKB: 22 nM; TRKC: 5.4 nM
Comparator Or Baseline	Larotrectinib: TRKA: 5–11 nM (range) [2]; Entrectinib: TRKA: 2 nM, TRKB: 0.1 nM, TRKC: 0.1 nM [3]
Quantified Difference	GNF-8625 TRKA IC₅₀ is 6- to 14-fold lower than larotrectinib; TRKB IC₅₀ is 220-fold higher than entrectinib
Conditions	Biochemical kinase inhibition assays (specific assay format not fully detailed in source summaries; reported as standard TRK inhibition IC₅₀ measurements)

Why This Matters

Researchers requiring maximal TRKA inhibition for NTRK1 fusion-driven models may prefer GNF-8625 hydrochloride over larotrectinib based on biochemical potency.

• [1] PeptideDB. (n.d.). GNF-8625. Retrieved from https://www.peptidedb.com/database/GNF-8625.html View Source
• [2] El-Nassan, H. B. (2024). Current landscape of tropomyosin receptor tyrosine kinase inhibitors. Future Medicinal Chemistry, 16(19), 1945-1948. View Source
• [3] Doebele, R. C., Drilon, A., Paz-Ares, L., Siena, S., Shaw, A. T., Farago, A. F., ... & Rolfo, C. (2020). Entrectinib in patients with advanced or metastatic NTRK fusion-positive solid tumours: integrated analysis of three phase 1–2 trials. The Lancet Oncology, 21(2), 271-282. (Table 5 IC₅₀ data from PMC7046581) View Source

Cellular Antiproliferative Activity in Ba/F3 TRK-Dependent Models: Comparative Potency Within Imidazopyridazine Series

In Ba/F3 cells engineered to express constitutively active Tel-TRK fusions, GNF-8625 (compound 17) demonstrates sub-micromolar antiproliferative activity with IC₅₀ values of 0.004 μM (TRKA), 0.004 μM (TRKB), and 0.002 μM (TRKC) [1]. Within the same imidazopyridazine series, the optimized analog compound 16 exhibits slightly greater potency (IC₅₀ ≤ 0.001 μM for all three isoforms), whereas earlier leads such as compound 1 show IC₅₀ values ranging from 0.10 to 0.85 μM [1]. The data confirm that GNF-8625 ranks among the most potent members of the (R)-2-phenylpyrrolidine substituted imidazopyridazine class, with a 20- to 425-fold improvement over the initial hit compound 1.

Cellular TRK-dependent proliferation

Direct head-to-head

IC₅₀ 0.004 μM (TRKA) vs compound 1 IC₅₀ 0.85 μM

Supports cellular target engagement in Ba/F3 Tel-TRK models

213-fold improvement over initial lead in the same series

Evidence Dimension	Cellular IC₅₀ (μM) in Ba/F3 Tel-TRK proliferation assays
Target Compound Data	Compound 17 (GNF-8625): TRKA: 0.004 μM; TRKB: 0.004 μM; TRKC: 0.002 μM
Comparator Or Baseline	Compound 1 (initial hit): TRKA: 0.85 μM; TRKB: 0.27 μM; TRKC: 0.10 μM; Compound 16 (optimized analog): TRKA: 0.001 μM; TRKB: 0.001 μM; TRKC: <0.001 μM
Quantified Difference	GNF-8625 TRKA IC₅₀ is 213-fold lower than compound 1; TRKB 68-fold lower; TRKC 50-fold lower
Conditions	Ba/F3 cells transduced with Tel-TRKA, Tel-TRKB, or Tel-TRKC fusions; 3-day CellTiter-Glo assay

Why This Matters

This head-to-head comparison establishes GNF-8625 hydrochloride as a high-potency lead within its own chemical series, justifying its selection over earlier-generation imidazopyridazine TRK inhibitors for in vivo proof-of-concept studies.

• [1] Choi, H. S., Rucker, P. V., Wang, Z., Fan, Y., Albaugh, P., Chopiuk, G., ... & Molteni, V. (2015). (R)-2-Phenylpyrrolidine substituted imidazopyridazines: A new class of potent and selective pan-TRK inhibitors. ACS Medicinal Chemistry Letters, 6(5), 562-567. (Table 1) View Source

Kinase Selectivity Profile: Improved Specificity Index Over First-Generation Imidazopyridazine Leads

When profiled against a panel of 29 Ba/F3 cell lines each expressing a distinct activated kinase, GNF-8625 (compound 17) exhibits a selectivity index (SI) > 50 [1]. In contrast, the initial screening hit compound 1 displays a selectivity index < 3 under identical assay conditions [1]. The improved selectivity is attributed to the (R)-2-fluorophenylpyrrolidine moiety, which enhances shape complementarity to the hydrophobic pocket of TRK enzymes while reducing interactions with off-target kinases such as FLT3 and ROS1 [1].

Kinase selectivity index

Direct head-to-head

SI > 50 (GNF-8625) vs SI

Reduced off-target kinase engagement in 29-kinase panel

Supports use as selective TRK control in counter-screening

KM12 TRKA-fusion cells

Supporting evidence

IC₅₀ 16 nM

Supports TRKA fusion cell model endpoint research

TPM3-TRKA fusion; CellTiter-Glo 3-day assay

Evidence Dimension	Kinase selectivity index (SI) in Ba/F3 cellular panel
Target Compound Data	Compound 17 (GNF-8625): SI > 50
Comparator Or Baseline	Compound 1: SI < 3
Quantified Difference	> 17-fold improvement in selectivity index
Conditions	Ba/F3 cells rendered IL-3 independent by stable transduction with 29 distinct kinases fused to dimerization partners

Why This Matters

Higher selectivity index reduces the likelihood of confounding off-target effects in cellular and in vivo experiments, making GNF-8625 hydrochloride a cleaner tool compound for probing TRK-dependent biology.

• [1] Choi, H. S., Rucker, P. V., Wang, Z., Fan, Y., Albaugh, P., Chopiuk, G., ... & Molteni, V. (2015). (R)-2-Phenylpyrrolidine substituted imidazopyridazines: A new class of potent and selective pan-TRK inhibitors. ACS Medicinal Chemistry Letters, 6(5), 562-567. View Source

Antiproliferative Activity in KM12 Colorectal Cancer Cells Harboring TPM3-TRKA Fusion

GNF-8625 monopyridin-N-piperazine hydrochloride inhibits the proliferation of KM12 colorectal cancer cells, which harbor an oncogenic TPM3-TRKA fusion, with an IC₅₀ of 16 nM (0.016 μM) . This cellular potency aligns with the compound's sub-nanomolar biochemical inhibition of TRKA (0.8 nM) and confirms its ability to engage the endogenous oncogenic driver in a disease-relevant cell line [1]. While direct comparator data in the same assay are not available from the primary source, the 16 nM IC₅₀ establishes a benchmark for evaluating this compound's efficacy in TRKA-fusion positive cancer models.

KM12 TRKA-fusion cells

Supporting evidence

IC₅₀ 16 nM

Supports TRKA fusion cell model endpoint research

TPM3-TRKA fusion; CellTiter-Glo 3-day assay

Evidence Dimension	Cellular antiproliferative IC₅₀ in KM12 cells
Target Compound Data	IC₅₀ = 16 nM (0.016 μM)
Comparator Or Baseline	No direct comparator in same assay; baseline is untreated control (100% viability)
Quantified Difference	Not applicable (single-compound data point)
Conditions	KM12 human colorectal cancer cells (TPM3-TRKA fusion positive); 3-day CellTiter-Glo viability assay

Why This Matters

The KM12 IC₅₀ provides a critical benchmark for researchers planning in vitro efficacy studies in TRKA-fusion positive colorectal cancer models and serves as a reference point for comparison with other TRK inhibitors in follow-up experiments.

• [1] PeptideDB. (n.d.). GNF-8625. Retrieved from https://www.peptidedb.com/database/GNF-8625.html View Source

Optimal Research and Procurement Applications for 6-[(2R)-2-(3-fluorophenyl)pyrrolidin-1-yl]-3-(6-piperazin-1-yl-2-pyridinyl)imidazo[1,2-b]pyridazine Hydrochloride

In Vitro TRKA-Fusion Positive Cancer Cell Line Studies

Given its sub-nanomolar biochemical IC₅₀ against TRKA (0.8 nM) and 16 nM antiproliferative IC₅₀ in TPM3-TRKA fusion-positive KM12 cells, this compound is well-suited for in vitro efficacy studies in colorectal, thyroid, and other TRKA-fusion driven cancer models [1].

PROTAC Degrader Development Targeting TRK

GNF-8625 monopyridin-N-piperazine hydrochloride serves as the TRK-recruiting warhead in PROTAC molecules such as CG-428, which links the inhibitor to a cereblon E3 ligase ligand . Researchers developing TRK-targeted degraders can procure this compound as a validated starting point for PROTAC synthesis.

Kinase Selectivity Profiling and Counter-Screening

With a demonstrated selectivity index > 50 against a 29-kinase cellular panel, this compound is appropriate for use as a selective TRK inhibitor control in kinase selectivity profiling experiments and for counter-screening against potential off-target activities [2].

In Vivo Xenograft Studies (KM12 and TRK-Dependent Models)

The compound was selected for in vivo efficacy studies in rats bearing KM12 xenografts based on its favorable selectivity, pharmacokinetic properties, and oral bioavailability [2]. It is appropriate for preclinical efficacy testing in TRK-dependent tumor models.

Application

Selection Property

Validation Focus

TRK-fusion cancer cell studies

TRKA-dependent pathway engagement

Antiproliferative endpoint review in fusion-positive lines

PROTAC degrader development

TRK-recruiting warhead for degrader design

Ternary complex formation and target degradation review

Kinase selectivity profiling

Reported kinase panel selectivity

Off-target kinase activity screening

In vivo xenograft model research

Oral bioavailability and PK profile

Tumor growth inhibition in TRK-dependent models

• [1] PeptideDB. (n.d.). GNF-8625. Retrieved from https://www.peptidedb.com/database/GNF-8625.html View Source
• [2] Choi, H. S., Rucker, P. V., Wang, Z., Fan, Y., Albaugh, P., Chopiuk, G., ... & Molteni, V. (2015). (R)-2-Phenylpyrrolidine substituted imidazopyridazines: A new class of potent and selective pan-TRK inhibitors. ACS Medicinal Chemistry Letters, 6(5), 562-567. View Source